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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d3

Cat. No.: B15136324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to a representative batch of 4-Ethyl-2-methoxyphenol-d3. This

document is intended to serve as a detailed reference for the quality, purity, and identity of this

stable isotope-labeled compound, crucial for its application in research and development.

Product Information
Parameter Specification

Product Name 4-Ethyl-2-methoxyphenol-d3

Synonym(s) 4-Ethylguaiacol-d3, 2-Methoxy-4-ethylphenol-d3

CAS Number
Not available for deuterated form. (2785-89-9 for

non-deuterated)

Molecular Formula C₉H₉D₃O₂

Molecular Weight 155.21 g/mol

Lot Number XXXX-YYYY

Date of Analysis 2025-10-24

Retest Date 2028-10-24
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Analytical Data
Physical and Chemical Properties

Test Specification Result

Appearance
Clear, colorless to pale yellow

liquid
Conforms

Solubility
Soluble in Methanol,

Chloroform
Conforms

Purity and Identity
Test Method Specification Result

Purity (by GC-FID)

Gas Chromatography-

Flame Ionization

Detection

≥ 98.0% 99.5%

Identity (by ¹H NMR)

Nuclear Magnetic

Resonance

Spectroscopy

Conforms to structure Conforms

Identity (by MS) Mass Spectrometry Conforms to structure Conforms

Isotopic Purity Mass Spectrometry
≥ 98% Deuterium

Incorporation
99.2%

Experimental Protocols
Gas Chromatography-Flame Ionization Detection (GC-
FID) for Purity Assessment
Purpose: To determine the chemical purity of 4-Ethyl-2-methoxyphenol-d3.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.
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Procedure:

Sample Preparation: A solution of 4-Ethyl-2-methoxyphenol-d3 is prepared in methanol at

a concentration of approximately 1 mg/mL.

GC Conditions:

Injector Temperature: 250°C

Detector Temperature: 300°C

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: 10°C/minute to 280°C.

Hold at 280°C for 5 minutes.

Carrier Gas: Helium, constant flow of 1.0 mL/min.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total peak area in the chromatogram.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Identity Confirmation
Purpose: To confirm the chemical structure of 4-Ethyl-2-methoxyphenol-d3. The absence of a

signal for the methoxy protons confirms deuterium incorporation.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).
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Procedure:

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.7 mL of a

suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

Acquisition Parameters:

Solvent: CDCl₃

Temperature: 25°C

Number of Scans: 16

Relaxation Delay: 1.0 s

Pulse Width: Observe pulse calibrated for a 90° flip angle.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, multiplicities, and

integration values of the aromatic and ethyl group protons, which should be consistent with

the structure of 4-Ethyl-2-methoxyphenol. The methoxy signal at approximately 3.9 ppm

should be significantly reduced or absent, confirming deuteration at this position.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Purpose: To confirm the molecular weight and determine the isotopic purity of 4-Ethyl-2-
methoxyphenol-d3.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Procedure:

GC-MS Conditions: The same GC conditions as the purity analysis (Section 3.1) are used.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: m/z 40-200.

Scan Rate: 2 scans/second.

Data Analysis:

Identity: The mass spectrum is examined for the molecular ion peak (M⁺) at m/z 155,

corresponding to C₉H₉D₃O₂. The fragmentation pattern is compared to that of the non-

deuterated standard (m/z 152).

Isotopic Purity: The relative intensities of the molecular ion peaks for the deuterated (m/z

155) and non-deuterated (m/z 152) species are used to calculate the percentage of

deuterium incorporation.

Visualizations
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Sample Reception

Analytical Testing

Data Review and Approval

Product Release

Sample Receipt and Login

Physical & Chemical Properties Purity (GC-FID) Identity (NMR) Identity & Isotopic Purity (MS)

Data Review & Verification

Quality Assurance Approval

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Workflow for the generation of a Certificate of Analysis.

Disclaimer: This document is a representative technical guide and not a certificate of analysis

for a specific manufactured lot. The data and protocols are provided for informational purposes

for researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [Certificate of Analysis: 4-Ethyl-2-methoxyphenol-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136324#4-ethyl-2-methoxyphenol-d3-certificate-of-
analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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